(R)-PG648
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Overview
Description
(R)-PG648 is a selective dopamine D3 receptor antagonist.
Scientific Research Applications
Pharmacogenetics and Drug Response
The NIH Pharmacogenetics Research Network (PGRN) studies how genetic variation correlates with drug response, including research on specific drugs and medical disorders. This network encompasses various scientific disciplines, collaborating to understand drug interactions and genetic influences (Giacomini et al., 2007).
Ecological Data Analysis
Hierarchical models in ecological research, such as those used for site occupancy sampling and distance sampling, are relevant to studying the impact of substances like (R)-PG648 in various ecosystems. Such models analyze ecological data to understand species abundance and distribution, which could be influenced by chemical substances (Fiske & Chandler, 2011).
R&D Composition Analysis
Understanding the composition of R&D spending in various scientific fields, including pharmaceuticals, provides insights into how resources are allocated for the development of drugs like this compound. This analysis helps in understanding the focus areas within research and development (Link, 1982).
Sustainable Product Research
Research and Innovation (R&I) in the field of sustainable products, including pharmaceuticals, plays a critical role. It involves phases like basic and experimental research, applied research, and industrial research, all of which are relevant to the development and application of substances like this compound (Morganti, 2021).
Biometeorological Research
The R language, central in geosciences and biometeorological research, offers tools for analyzing diverse datasets related to biological agents. These tools could be used for studying environmental impacts and biological interactions of this compound (Charalampopoulos, 2020).
Software-Defined Data Management
Software-defined cyberinfrastructure for data management, like R IPPLE, automates research data management activities. Such infrastructure is crucial in managing large datasets generated during the research of complex molecules like this compound (Chard et al., 2017).
Synthesis and Analysis of this compound
The chiral synthesis of this compound, a selective dopamine D3 receptor antagonist, was improved, providing insights into its chemical structure and potential applications in scientific research (Kumar et al., 2014).
Properties
Molecular Formula |
C23H26Cl2N4O2 |
---|---|
Molecular Weight |
461.39 |
IUPAC Name |
(R)-N-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)-3-hydroxybutyl)1H-indole-2-carboxamide |
InChI |
InChI=1S/C23H26Cl2N4O2/c24-18-5-3-7-21(22(18)25)29-12-10-28(11-13-29)15-17(30)8-9-26-23(31)20-14-16-4-1-2-6-19(16)27-20/h1-7,14,17,27,30H,8-13,15H2,(H,26,31)/t17-/m1/s1 |
InChI Key |
NABHHUMHJIHHIX-QGZVFWFLSA-N |
SMILES |
O=C(C(N1)=CC2=C1C=CC=C2)NCC[C@@H](O)CN3CCN(C4=CC=CC(Cl)=C4Cl)CC3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
(R)-PG 648; (R)-PG-648; (R)-PG648 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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